Cas no 2098138-32-8 (2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile)

• Product Name: 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile
• CAS No: 2098138-32-8
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 5045814
• Update Time: 2025-11-07

2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile
• 2-(5-pyridin-4-yl-1H-pyrazol-4-yl)acetonitrile
• 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile

• Inchi： 1S/C10H8N4/c11-4-1-9-7-13-14-10(9)8-2-5-12-6-3-8/h2-3,5-7H,1H2,(H,13,14)
• InChI Key： FYUJXAASKVVPQC-UHFFFAOYSA-N
• SMILES： N1C(C2C=CN=CC=2)=C(C=N1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: 0.5
• Topological Polar Surface Area: 65.4

Additional information on 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile

2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile: A Promising Compound in Medicinal Chemistry

2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile (CAS No. 2098138-32-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The pyrazole scaffold is a five-membered heterocyclic ring containing two nitrogen atoms, and it has been extensively studied for its ability to modulate various biological targets. The presence of a pyridine ring in the structure of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile further enhances its pharmacological profile by introducing additional aromaticity and electron-withdrawing properties.

Recent research has highlighted the potential of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile as a lead compound for the development of new drugs. Studies have shown that this compound exhibits potent inhibitory activity against various kinases, which are key enzymes involved in cell signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the kinase inhibitory activity of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile and its derivatives. The results demonstrated that this compound effectively inhibited several kinases, including EGFR, VEGFR, and Aurora B, with IC50 values in the low micromolar range. These findings suggest that 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile could serve as a valuable starting point for the design of more potent and selective kinase inhibitors.

Beyond its kinase inhibitory properties, 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound possesses anti-inflammatory effects by modulating the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural versatility of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile allows for the synthesis of a wide range of derivatives through functional group modifications. These modifications can be tailored to optimize the compound's pharmacological properties, such as improving its solubility, stability, and bioavailability. Additionally, computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes and interactions of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile with its target proteins, providing valuable insights for rational drug design.

In preclinical studies, 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development into clinical trials. However, more extensive preclinical studies are needed to fully evaluate its safety and efficacy before it can be advanced to human trials.

The potential applications of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile extend beyond traditional small molecule therapeutics. Recent advancements in nanotechnology have opened up new possibilities for delivering this compound to specific target sites within the body. For example, encapsulating 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetonitrile in nanoparticles can enhance its delivery efficiency and reduce off-target effects, thereby improving its therapeutic index.

In conclusion, 2-(3-(Pyridin-4-y\-l)-1H-pyrazol\-4-y\-l)a\-ceto\-ni\-tri\-le (CAS No. 2098138\-32\-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features, combined with its potent biological activities and favorable pharmacokinetic properties, make it an exciting area of research in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.